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Compound of Interest

Compound Name: N-Oleoyl Valine

Cat. No.: B593688

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling N-Oleoyl Valine, fostering a culture of safety and building trust in your
operational procedures. The following procedural guidance is designed to directly address key
guestions regarding the safe handling, storage, and disposal of this compound.

Chemical Identifier and Properties

Property Value Reference

N-[(92)-1-ox0-9-0ctadecen-1-

Chemical Name Jl-Lvaline [11[2][3]
CAS Number 60374-41-6 [1112]
Molecular Formula C23H43NO3

Molecular Weight 381.6 g/mol

Formulation A solution in methyl acetate

Hazard Identification and Personal Protective Equipment
(PPE)
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N-Oleoyl Valine, as supplied in methyl acetate, is classified as a hazardous substance. The
primary hazards are associated with the solvent.

Hazards:

» Highly flammable liquid and vapor.

o Causes serious eye irritation.

e May cause drowsiness or dizziness.

It is crucial to handle this material with care, treating it as potentially hazardous until further
toxicological data is available.

PPE Specification Rationale

Chemical safety goggles or

glasses as described by Protects against splashes of
) OSHA's eye and face the methyl acetate solution,
Eye/Face Protection ] ) ) ] )
protection regulations in 29 which can cause serious eye
CFR 1910.133 or European irritation.

Standard EN166.

Wear appropriate protective ) _
) ) o Prevents skin contact with the
Skin Protection gloves (e.g., nitrile) and a lab ) )
. chemical solution.
coat.

Work in a well-ventilated area, Minimizes inhalation of methyl
Respiratory Protection preferably a chemical fume acetate vapors, which can

hood. cause drowsiness or dizziness.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for laboratory safety and regulatory
compliance.

Step-by-Step Handling Protocol
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» Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available and in good condition. Have an emergency eyewash
station and safety shower accessible.

o Acclimatization: Allow the vial to warm to room temperature before opening to prevent
condensation of atmospheric moisture.

 Aliquoting: If creating smaller aliquots for single-use, do so in the chemical fume hood. Use
appropriate, clean glassware and tools.

o Solvent Evaporation: If the methyl acetate needs to be removed, this should be done under a
gentle stream of inert gas (e.g., nitrogen or argon) in a well-ventilated fume hood.

o Storage: Store N-Oleoyl Valine at -20°C in a tightly sealed container. The product is stable
for at least two years under these conditions.

Disposal Plan

All waste materials, including empty vials, contaminated gloves, and any unused product,
should be disposed of as hazardous chemical waste. Follow all local, state, and federal
regulations for the disposal of flammable liquids and chemical waste. Do not dispose of down
the drain or in regular trash.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and safety procedures for handling N-
Oleoyl Valine in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Oleoyl Valine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Sapphire North America [sapphire-usa.com]

3. calpaclab.com [calpaclab.com]

 To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling Protocols for N-Oleoyl Valine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593688#personal-protective-equipment-for-handling-
n-oleoyl-valine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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